Cas no 478079-28-6 (2-Chloro-2,2-difluoro-1-(1H-indol-3-yl)-1-ethanol)

• Product Name: 2-Chloro-2,2-difluoro-1-(1H-indol-3-yl)-1-ethanol
• CAS No: 478079-28-6
• MDL: MFCD02571237
• CID: 4653652
• Update Time: 2025-06-12

2-Chloro-2,2-difluoro-1-(1H-indol-3-yl)-1-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-2,2-difluoro-1-(1H-indol-3-yl)-1-ethanol

• MDL： MFCD02571237

Additional information on 2-Chloro-2,2-difluoro-1-(1H-indol-3-yl)-1-ethanol

Comprehensive Overview of 2-Chloro-2,2-difluoro-1-(1H-indol-3-yl)-1-ethanol (CAS No. 478079-28-6)

2-Chloro-2,2-difluoro-1-(1H-indol-3-yl)-1-ethanol (CAS No. 478079-28-6) is a fluorinated indole derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro-difluoroethanol moiety attached to an indole ring, has garnered attention due to its structural versatility and applications in drug discovery. Researchers are increasingly exploring its role as a building block for bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

The growing interest in fluorinated compounds like 2-Chloro-2,2-difluoro-1-(1H-indol-3-yl)-1-ethanol aligns with trends in green chemistry and sustainable synthesis. Fluorination often enhances metabolic stability and bioavailability, making this compound relevant to medicinal chemistry projects targeting CNS disorders and oncology. Recent studies highlight its utility in catalysis and asymmetric synthesis, addressing common search queries such as "fluorine in drug design" and "indole derivatives in pharmaceuticals."

From a synthetic perspective, CAS 478079-28-6 serves as a precursor for heterocyclic scaffolds, a topic frequently searched in academic databases. Its electrophilic reactivity at the chloro-difluoro site enables diverse functionalizations, while the indole core provides π-stacking capabilities critical for molecular recognition. These properties make it valuable for developing PET radiotracers and fluorescence probes, areas experiencing exponential growth in diagnostic imaging.

Analytical characterization of 2-Chloro-2,2-difluoro-1-(1H-indol-3-yl)-1-ethanol typically involves NMR spectroscopy (particularly 19F-NMR), HPLC-MS, and X-ray crystallography – techniques often queried alongside this compound's CAS number. The presence of both hydrogen bond donors (indole NH) and acceptors (fluoro/chloro groups) creates unique supramolecular interactions, a hot topic in materials science forums.

Industrial applications of this compound intersect with trending searches about crop protection chemicals and biodegradable agrochemicals. Its structural features may contribute to novel pest control agents with reduced environmental persistence. However, thorough ecotoxicity assessments remain essential, reflecting the market's demand for EPA-compliant compounds.

In the context of computational chemistry, 478079-28-6 serves as a test case for DFT calculations on halogen-fluorine interactions. Many researchers search for "halogen bonding in drug design," making this compound's Cl/F juxtaposition particularly instructive for molecular modeling tutorials and QSAR studies.

The compound's stability under various pH conditions and thermal profiles are frequently studied parameters, correlating with search trends for "fluorine shelf life" and "indole degradation pathways." Proper storage typically requires anhydrous conditions and argon atmospheres, details often sought by laboratory technicians handling sensitive organofluorines.

Patent literature reveals innovative uses of 2-Chloro-2,2-difluoro-1-(1H-indol-3-yl)-1-ethanol in OLED materials and liquid crystals, connecting to booming searches about "fluorinated electronic materials." The compound's conjugated system and dipole moment make it interesting for optoelectronic applications, though purity requirements exceed 99% for such specialized uses.

As regulatory landscapes evolve, this compound's REACH compliance status and GHS classification data are increasingly searched alongside its CAS number. While not classified as hazardous under standard protocols, proper fume hood handling is recommended during scale-up procedures – a safety consideration prominently featured in recent laboratory workflow discussions.

The future research trajectory for CAS 478079-28-6 likely involves continuous flow chemistry optimizations and microwave-assisted synthesis, both trending topics in process chemistry circles. Its combination of pharmacophore elements (indole) and metabolic blockers (difluoro) positions it as a compelling case study for rational drug design seminars and grant proposals in synthetic methodology.